Cas no 891132-79-9 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide)
N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
- N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide
- 891132-79-9
- N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-methoxybenzamide
- AB00678889-01
- F2518-0018
- AKOS024656211
-
- Inchi: 1S/C16H11Cl2N3O3/c1-23-11-5-2-9(3-6-11)14(22)19-16-21-20-15(24-16)12-8-10(17)4-7-13(12)18/h2-8H,1H3,(H,19,21,22)
- InChI Key: LUXNUSCJSRFHFN-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 363.0177466g/mol
- Monoisotopic Mass: 363.0177466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 77.2Ų
N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2518-0018-2μmol |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-5μmol |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-10μmol |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-20μmol |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-1mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-2mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-3mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-4mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-5mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0018-10mg |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide |
891132-79-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl-4-Methoxybenzamide: A Comprehensive Overview
N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl-4-Methoxybenzamide, also known by its CAS Registry Number 891132-79-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a 1,3,4-oxadiazole ring and a 2,5-dichlorophenyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.
The synthesis of N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl-4-Methoxybenzamide involves a multi-step process that typically includes the formation of the oxadiazole ring followed by coupling reactions to introduce the benzamide and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of similar compounds, making them more accessible for further studies.
One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl-4-Methoxybenzamide exhibits potent activity against various targets, including enzymes involved in inflammation and neurodegenerative diseases. For example, research published in 2023 highlighted its ability to inhibit cyclooxygenase (COX) enzymes at low concentrations, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity for certain isoforms over others indicates that it could be tailored for specific therapeutic applications.
In addition to its pharmacological properties, this compound has shown promise in material science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent studies have explored its role in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. The combination of its structural versatility and functional groups makes it an attractive candidate for such applications.
The environmental impact of N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-Yl-4-Methoxybenzamide is another area of growing interest. Researchers have been examining its biodegradability and toxicity profiles under various conditions. Early findings suggest that while it exhibits moderate persistence in certain environments, its toxicity levels are within acceptable limits for controlled applications. These insights are crucial for ensuring the sustainable use of this compound in both industrial and medical contexts.
In conclusion, N-CAS No: 891132799 represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for exploring new therapeutic strategies and advanced materials. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in chemical science.
891132-79-9 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)